1-Methyl-2-(4-methylphenyl)-2-oxoethyl 4-fluorobenzoate
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Description
1-Methyl-2-(4-methylphenyl)-2-oxoethyl 4-fluorobenzoate is an organic compound that belongs to the class of esters It is characterized by the presence of a 4-fluorobenzoate group attached to a 1-methyl-2-(4-methylphenyl)-2-oxoethyl moiety
Properties
Molecular Formula |
C17H15FO3 |
|---|---|
Molecular Weight |
286.30 g/mol |
IUPAC Name |
[1-(4-methylphenyl)-1-oxopropan-2-yl] 4-fluorobenzoate |
InChI |
InChI=1S/C17H15FO3/c1-11-3-5-13(6-4-11)16(19)12(2)21-17(20)14-7-9-15(18)10-8-14/h3-10,12H,1-2H3 |
InChI Key |
JMFDECOPQYMWHG-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C(C)OC(=O)C2=CC=C(C=C2)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-Methyl-2-(4-methylphenyl)-2-oxoethyl 4-fluorobenzoate typically involves the esterification of 4-fluorobenzoic acid with 1-methyl-2-(4-methylphenyl)-2-oxoethanol. The reaction is usually carried out in the presence of a dehydrating agent such as thionyl chloride or dicyclohexylcarbodiimide (DCC) to facilitate the formation of the ester bond.
Industrial Production Methods: In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors, which allow for better control over reaction conditions and improved yields. The use of catalysts such as sulfuric acid or p-toluenesulfonic acid can also enhance the efficiency of the esterification process.
Chemical Reactions Analysis
Types of Reactions: 1-Methyl-2-(4-methylphenyl)-2-oxoethyl 4-fluorobenzoate can undergo various chemical reactions, including:
Hydrolysis: The ester bond can be hydrolyzed in the presence of a strong acid or base to yield 4-fluorobenzoic acid and 1-methyl-2-(4-methylphenyl)-2-oxoethanol.
Reduction: The carbonyl group in the ester can be reduced to an alcohol using reducing agents such as lithium aluminum hydride (LiAlH4).
Substitution: The fluorine atom in the 4-fluorobenzoate group can be substituted with other nucleophiles under appropriate conditions.
Common Reagents and Conditions:
Hydrolysis: Strong acids (e.g., hydrochloric acid) or bases (e.g., sodium hydroxide) at elevated temperatures.
Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.
Substitution: Nucleophiles such as amines or thiols in the presence of a suitable catalyst.
Major Products:
Hydrolysis: 4-Fluorobenzoic acid and 1-methyl-2-(4-methylphenyl)-2-oxoethanol.
Reduction: 1-Methyl-2-(4-methylphenyl)-2-oxoethyl alcohol.
Substitution: Various substituted benzoates depending on the nucleophile used.
Scientific Research Applications
1-Methyl-2-(4-methylphenyl)-2-oxoethyl 4-fluorobenzoate has several applications in scientific research:
Medicinal Chemistry: It can be used as an intermediate in the synthesis of pharmaceutical compounds with potential therapeutic effects.
Materials Science: The compound can be incorporated into polymers to modify their properties, such as thermal stability and mechanical strength.
Biological Studies: It can be used as a probe to study enzyme-catalyzed ester hydrolysis and other biochemical reactions.
Mechanism of Action
The mechanism of action of 1-Methyl-2-(4-methylphenyl)-2-oxoethyl 4-fluorobenzoate depends on its specific application. In medicinal chemistry, it may act as a prodrug that undergoes enzymatic hydrolysis to release the active drug. The molecular targets and pathways involved would vary based on the specific drug being synthesized.
Comparison with Similar Compounds
Methyl 4-fluorobenzoate: Similar ester structure but lacks the 1-methyl-2-(4-methylphenyl)-2-oxoethyl moiety.
Ethyl 4-fluorobenzoate: Similar ester structure with an ethyl group instead of a 1-methyl-2-(4-methylphenyl)-2-oxoethyl group.
4-Fluorobenzyl alcohol: Contains the 4-fluorobenzoate group but lacks the ester linkage.
Uniqueness: 1-Methyl-2-(4-methylphenyl)-2-oxoethyl 4-fluorobenzoate is unique due to the presence of both the 4-fluorobenzoate and 1-methyl-2-(4-methylphenyl)-2-oxoethyl groups, which confer distinct chemical and physical properties. This combination of functional groups makes it a versatile intermediate in organic synthesis and a valuable compound for various applications.
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